Cas no 2137482-12-1 (4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-)

• Product Name: 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• CAS No: 2137482-12-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5277107
• PubChem ID: 165445268
• Update Time: 2025-05-25

4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• 1-[3-hydroxy-4-(morpholin-4-yl)butyl]cyclobutan-1-ol
• 2137482-12-1
• EN300-694385

• Inchi： 1S/C12H23NO3/c14-11(2-5-12(15)3-1-4-12)10-13-6-8-16-9-7-13/h11,14-15H,1-10H2
• InChI Key： IIYIVJBPTOUPAF-UHFFFAOYSA-N
• SMILES： OC1(CCC(CN2CCOCC2)O)CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±22.0 °C(Predicted)
• pka: 14.88±0.20(Predicted)

Additional information on 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-

4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl] - A Comprehensive Overview

The compound 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl], also identified by the CAS number 2137482-12-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a morpholine ring with an ethanol group and a hydroxycyclobutyl substituent. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl] in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules. The hydroxyl group on the cyclobutane ring contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Additionally, the morpholine ring provides stability and enhances solubility, making it an attractive candidate for drug delivery systems.

The synthesis of 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl] involves a multi-step process that typically begins with the preparation of the morpholine derivative. This is followed by the introduction of the hydroxycyclobutyl group through a series of carefully controlled reactions. The optimization of these steps has been a focus of recent research, with chemists aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl] has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and coordination chemistry. Furthermore, its unique electronic properties have led to investigations into its use in organic electronics and optoelectronic devices.

The latest research on this compound has also delved into its biological activity. Studies have demonstrated that 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl] exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in therapeutic agents. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical applications.

In conclusion, 4-Morpholineethanol, α-[2-(1-hydroxycyclobutyl)ethyl], with its CAS number 2137482-12-1, represents a valuable compound in contemporary chemical research. Its structural complexity and functional diversity make it a subject of interest across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.